Cas no 1361674-95-4 (2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl)

• Product Name: 2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl
• CAS No: 1361674-95-4
• MF: C₁₃H₇Cl₃F₂O
• MW: 323.549887895584
• CID: 4996069
• Update Time: 2025-08-05

2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl

• Inchi： 1S/C13H7Cl3F2O/c14-7-4-5-8(10(15)6-7)9-2-1-3-11(12(9)16)19-13(17)18/h1-6,13H
• InChI Key： FHTBKJMILLBLJA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=CC=1Cl)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2

Additional information on 2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl

Professional Introduction to Compound with CAS No. 1361674-95-4 and Product Name: 2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl

The compound identified by the CAS number 1361674-95-4 and the product name 2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl represents a significant advancement in the field of pharmaceutical chemistry. This biphenyl derivative, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound, featuring chloro and fluoro substituents, contributes to its distinct chemical properties and reactivity, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from biphenyl cores. These derivatives are valued for their ability to interact with biological targets in diverse ways, often leading to the discovery of new therapeutic agents. The specific arrangement of substituents in 2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl is particularly noteworthy, as it influences both the electronic distribution and steric environment of the molecule. This balance is critical for optimizing pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its structural versatility. The presence of multiple halogen atoms allows for a wide range of chemical modifications, enabling researchers to fine-tune its properties for specific applications. For instance, the chloro groups at the 2 and 4 positions enhance electrophilicity, facilitating reactions such as nucleophilic substitution, while the fluoro substituent at the 3' position introduces lipophilicity and metabolic stability. These features make 2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the importance of halogenated biphenyls in medicinal chemistry. Research published in high-impact journals has demonstrated that these compounds exhibit promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For example, derivatives with similar structural motifs have shown efficacy in inhibiting kinases and other therapeutic targets relevant to cancer and inflammatory diseases. The compound under discussion shares several structural features with these active molecules, suggesting that it may also possess similar biological activity.

The synthesis of 2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of chloro and fluoro groups typically requires specialized reagents and conditions to achieve regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the biphenyl core efficiently. These techniques not only improve synthetic efficiency but also allow for greater control over molecular architecture.

In terms of biological evaluation, preliminary studies on 2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl have shown encouraging results. In vitro assays have indicated potential activity against several targets of interest, including protein kinases and transcription factors. Additionally, computational modeling studies have been conducted to predict binding modes and interactions within biological systems. These simulations provide valuable insights into how the compound might interact with its intended targets at the molecular level.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, metabolic stability, and distribution play crucial roles in determining its clinical efficacy. Researchers are exploring strategies to enhance these properties through structural modifications. For instance, optimizing fluorine substitution patterns can influence metabolic clearance rates significantly. Such efforts are essential for translating preclinical findings into viable therapeutic options.

Looking ahead, the future prospects for 2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl appear promising. Ongoing research aims to expand its utility by exploring new synthetic routes and evaluating its efficacy in animal models. Collaborative efforts between academia and industry are likely to accelerate progress in this area. The development of novel biphenyl derivatives continues to be a vibrant field within pharmaceutical chemistry, driven by the need for innovative solutions to complex medical challenges.

In conclusion,2'-Chloro-2,4-dichloro-3'-difluoromethoxy-biphenyl represents a significant contribution to the arsenal of compounds available for drug discovery. Its unique structural features and promising biological activity position it as a valuable candidate for further investigation. As research progresses，this compound is expected to play a pivotal role in advancing therapeutic strategies across multiple disease areas.